N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: 2-(6-oxo-4-phenylpyrimidin-1-yl)-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C20H18N8O3/c29-18(11-26-14-23-16(10-20(26)31)15-4-2-1-3-5-15)22-8-9-27-19(30)7-6-17(25-27)28-13-21-12-24-28/h1-7,10,12-14H,8-9,11H2,(H,22,29)
• InChI Key: VQKYAMXDMHRTMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4
• Molecular Formula: C20H18N8O3
• Molecular Weight: 418.4 g/mol

Description

N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N8O3 and its molecular weight is 418.417. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Antimicrobial Evaluation : Research has demonstrated that compounds with complex heterocyclic structures, including pyrimidine and pyridazine derivatives, exhibit pronounced antimicrobial activity. For instance, Bhuiyan et al. (2006) synthesized thienopyrimidine derivatives showing significant antimicrobial properties (M. Bhuiyan et al., 2006). Additionally, Hossan et al. (2012) reported the antimicrobial activity of new pyrimidinone and oxazinone derivatives fused with thiophene rings, highlighting their potential as antimicrobial agents (A. Hossan et al., 2012).

Anti-inflammatory Activity : Al-Ashmawy et al. (1997) focused on synthesizing novel pyrimidine derivatives and evaluating their anti-inflammatory activities, showing potential for developing new anti-inflammatory drugs (M. Al-Ashmawy et al., 1997).

Synthesis of Heterocyclic Compounds

Heterocyclic Synthesis : Research into the synthesis of complex heterocyclic compounds, such as those involving naphthyl and pyridazinone moieties, has been documented. Hussein et al. (2009) elaborated on the synthesis of nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing naphthyl moiety, showcasing methods for constructing chemically intricate structures (A. Hussein et al., 2009).

Novel Syntheses and Biological Assessments

Novel Compounds Synthesis and Assessment : Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, including triazolopyridine derivatives, and conducted in vitro screening for antimicrobial and antioxidant activities (E. M. Flefel et al., 2018). This research underscores the broad potential of heterocyclic compounds in developing new pharmacologically active agents.